Cas no 81993-03-5 (2-Propenenitrile, 3-[4-chloro-2-(2-chlorobenzoyl)phenyl]-)

• Product name: 2-Propenenitrile, 3-[4-chloro-2-(2-chlorobenzoyl)phenyl]-
• CAS No: 81993-03-5
• MF: C₁₆H₉NOCl₂
• MW: 302.15476
• CID: 701727
• PubChem ID: 53735218

2-Propenenitrile, 3-[4-chloro-2-(2-chlorobenzoyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-[4-chloro-2-(2-chlorobenzoyl)phenyl]-
• 3-[4-chloro-2-(2-chlorobenzoyl)phenyl]prop-2-enenitrile
• 81993-03-5
• DTXSID40706291
• CQSGINBFYDVOOQ-UHFFFAOYSA-N
• 3-[2-(2-chlorobenzoyl)-4-chlorophenyl]-2-propenenitrile

• Inchi： InChI=1S/C16H9Cl2NO/c17-12-8-7-11(4-3-9-19)14(10-12)16(20)13-5-1-2-6-15(13)18/h1-8,10H
• InChI Key： CQSGINBFYDVOOQ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C(=O)C2=C(C=CC(=C2)Cl)C=CC#N)Cl

Computed Properties

• Exact Mass: 301.0061193g/mol
• Monoisotopic Mass: 301.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 40.9Ų